6-Tert-butyl 1-ethyl 6-azaspiro[2.5]octane-1,6-dicarboxylate

• IUPAC Name: 6-O-tert-butyl 2-O-ethyl 6-azaspiro[2.5]octane-2,6-dicarboxylate
• InChI: InChI=1S/C15H25NO4/c1-5-19-12(17)11-10-15(11)6-8-16(9-7-15)13(18)20-14(2,3)4/h11H,5-10H2,1-4H3
• InChI Key: MWXOEHQQUHBXTN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC12CCN(CC2)C(=O)OC(C)(C)C
• Molecular Formula: C15H25NO4
• DSSTOX Substance ID: DTXSID201157941
• Molecular Weight: 283.36 g/mol
• CAS RN: 1242268-17-2

Description

“6-Tert-butyl 1-ethyl 6-azaspiro[2.5]octane-1,6-dicarboxylate” is a chemical compound with the CAS Number: 1242268-17-2. It has a molecular weight of 283.37. The compound is in liquid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H25NO4/c1-5-19-12(17)11-10-15(11)6-8-16(9-7-15)13(18)20-14(2,3)4/h11H,5-10H2,1-4H3. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is a liquid.

Scientific Research Applications

Synthesis and Chemical Properties

6-Tert-butyl 1-ethyl 6-azaspiro[2.5]octane-1,6-dicarboxylate and related compounds have been studied for their synthesis and chemical properties. Meyers et al. (2009) described efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound related to 6-azaspiro[2.5]octane derivatives. This compound offers convenient access to novel compounds complementing piperidine ring systems, indicating potential applications in synthesizing a variety of chemical entities (Meyers et al., 2009).

Potential Applications in Drug Discovery

Research by Chalyk et al. (2017) highlights the potential of 6-azaspiro[4.3]alkanes, which are structurally related to 6-azaspiro[2.5]octane derivatives, as new scaffolds for drug discovery. They synthesized these compounds from four-membered-ring ketones, showing their potential as innovative structures in medicinal chemistry (Chalyk et al., 2017).

Advanced Material Synthesis

Research into tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a compound with structural similarities to 6-Tert-butyl 1-ethyl 6-azaspiro[2.5]octane-1,6-dicarboxylate, has implications in advanced material synthesis. Moriguchi et al. (2014) synthesized this compound as a cyclic amino acid ester and performed detailed structural characterization, suggesting its potential in material science applications (Moriguchi et al., 2014).

Application in Fuel and Environmental Technologies

Pulyalina et al. (2019) explored the use of ethyl tert-butyl ether (ETBE), a compound related to 6-Tert-butyl 1-ethyl 6-azaspiro[2.5]octane-1,6-dicarboxylate, in fuel technology. They synthesized hybrid membranes for ETBE purification, indicating potential applications in environmentally friendly fuel additives and purification technologies (Pulyalina et al., 2019).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H312, and H332. The precautionary statements are P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.

Synthesis routes and methods

Procedure details

Sodium hydride (60% in mineral oil) (2.06 g, 85.8 mmol) was added to dimethylsulfoxide (100 mL) at 15° C., and the mixture was stirred at 15° C. for 20 min. See FIG. 6. Trimethylsulfoxonium iodide (19.0 g, 85.8 mmol) was added, and the reaction mixture was stirred for 2 h, then 165b (7.72 g, 28.7 mmol) was added and the resulting mixture was stirred at 15° C. for 50 h. Water (100 mL) was added, and the mixture was extracted with EtOAc (200 mL×3). The combined organic extracts were washed with brine (100 mL×2), dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by silica gel column (petroleum ether: EtOAc=2:1) to yield 6-tert-butyl 1-ethyl 6-azaspiro[2.5]octane-1,6-dicarboxylate 165c (4.4 g, 54%) as a colorless oil. 1H NMR (400 MHz, CD3CN): δ 4.06-4.04 (m, 2H), 3.40-3.18 (m, 4H), 1.92-1.90 (m, 1H), 1.59-1.50 (m, 3H), 1.39-1.30 (m, 10H), 1.19-1.16 (m, 3H), 1.03-1.01 (m, 1H), 0.91-0.93 (m, 1H).